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Compound of Interest

Compound Name: Atg7-IN-1

Cat. No.: B12420836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. It is not a substitute for a formal risk assessment and should be used in

conjunction with your institution's safety protocols and the manufacturer's Safety Data Sheet

(SDS).

Introduction
Atg7-IN-1 is a potent and selective inhibitor of Autophagy-related protein 7 (ATG7), a crucial

E1-like activating enzyme in the autophagy pathway.[1][2] Its ability to block the autophagic

process makes it a valuable tool for research in various fields, including cancer biology,

neurodegenerative diseases, and immunology. However, the potent biological activity of Atg7-
IN-1 necessitates careful handling and adherence to strict safety protocols to minimize

exposure and potential harm. This guide provides an in-depth overview of the safety and

handling guidelines for Atg7-IN-1, based on available data.

Hazard Identification and Classification
Atg7-IN-1 is classified as hazardous under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity and high toxicity

to aquatic life.

GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Data sourced from the Atg7-IN-1 Safety Data Sheet.

Physical and Chemical Properties
Property Value

Molecular Formula C₁₇H₁₉FN₆O₅S₂

Molecular Weight 470.5 g/mol

Appearance Crystalline solid, powder

Solubility Soluble in DMSO

Data compiled from various supplier websites.

Biological Activity and Potency
Parameter Value Cell Line/System

IC₅₀ (ATG7) 62 nM In vitro enzyme assay

EC₅₀ (SKOV3 cells) 3 µM Cell-based assay

EC₅₀ (NCI-H1650 cells) > 50 µM Cell-based assay

IC₅₀ and EC₅₀ values indicate the concentration required to achieve 50% of the maximal

inhibition or effect, respectively.[1]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of Atg7-IN-1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12420836?utm_src=pdf-body
https://www.medchemexpress.com/atg7-in-1.html
https://www.benchchem.com/product/b12420836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Storage Temperature Shelf Life

Powder -20°C 3 years

In Solvent (e.g., DMSO) -80°C 1 year

It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1][3]

Experimental Protocols: Safe Handling Workflow
Adherence to a strict workflow is essential when handling Atg7-IN-1 to ensure personal and

environmental safety.
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Preparation

Experimentation

Cleanup and Disposal

Don Personal Protective Equipment (PPE)
(Lab coat, gloves, safety glasses)

Work in a certified chemical fume hood

Weigh the required amount of Atg7-IN-1 powder

Prepare stock solution in DMSO

Perform serial dilutions to working concentrations

Add to cell culture or experimental system

Incubate as per experimental protocol

Decontaminate work surfaces

Dispose of contaminated tips, tubes, and plates
as hazardous waste

Dispose of liquid waste containing Atg7-IN-1
as hazardous chemical waste

Remove and dispose of gloves

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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